Cas no 1806386-03-7 (3-(3-Bromopropanoyl)-4-(difluoromethoxy)mandelic acid)

• Product Name: 3-(3-Bromopropanoyl)-4-(difluoromethoxy)mandelic acid
• CAS No: 1806386-03-7
• MF: C₁₂H₁₁BrF₂O₅
• MW: 353.113550424576
• CID: 4941463
• Update Time: 2025-10-23

3-(3-Bromopropanoyl)-4-(difluoromethoxy)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-Bromopropanoyl)-4-(difluoromethoxy)mandelic acid

• Inchi： 1S/C12H11BrF2O5/c13-4-3-8(16)7-5-6(10(17)11(18)19)1-2-9(7)20-12(14)15/h1-2,5,10,12,17H,3-4H2,(H,18,19)
• InChI Key： HHXHAGVAPSQREX-UHFFFAOYSA-N
• SMILES： BrCCC(C1=C(C=CC(C(C(=O)O)O)=C1)OC(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 353
• XLogP3: 2.1
• Topological Polar Surface Area: 83.8

Additional information on 3-(3-Bromopropanoyl)-4-(difluoromethoxy)mandelic acid

Comprehensive Overview of 3-(3-Bromopropanoyl)-4-(difluoromethoxy)mandelic acid (CAS No. 1806386-03-7): Properties, Applications, and Research Insights

3-(3-Bromopropanoyl)-4-(difluoromethoxy)mandelic acid (CAS No. 1806386-03-7) is a specialized organic compound with a unique molecular structure that combines a mandelic acid backbone with bromopropanoyl and difluoromethoxy functional groups. This compound has garnered significant attention in pharmaceutical research and medicinal chemistry due to its potential as a building block for drug discovery. Its structural complexity and functional versatility make it a valuable candidate for synthesizing novel bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators.

The synthetic pathway for 3-(3-Bromopropanoyl)-4-(difluoromethoxy)mandelic acid involves multi-step organic reactions, including esterification, halogenation, and etherification. Researchers have optimized these processes to achieve high yield and purity, which are critical for its application in high-throughput screening and structure-activity relationship (SAR) studies. The compound's physicochemical properties, such as its solubility in polar solvents and stability under controlled conditions, further enhance its utility in laboratory settings.

In recent years, the demand for fluorinated compounds like 3-(3-Bromopropanoyl)-4-(difluoromethoxy)mandelic acid has surged due to their enhanced metabolic stability and bioavailability in drug design. This aligns with the growing trend of precision medicine, where researchers seek targeted therapies with minimal side effects. The difluoromethoxy group in this compound is particularly noteworthy, as it mimics hydrogen bonding patterns observed in natural substrates, making it a promising pharmacophore for central nervous system (CNS) drugs.

From an industrial perspective, 3-(3-Bromopropanoyl)-4-(difluoromethoxy)mandelic acid is often sourced from specialized chemical suppliers that adhere to strict quality control standards. Its handling protocols emphasize storage in inert atmospheres to prevent degradation, reflecting its sensitivity to moisture and light. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its chemical identity and purity grade, ensuring compliance with Good Laboratory Practice (GLP).

Emerging studies highlight the compound's role in cancer research, where its derivatives are investigated for apoptosis induction and kinase inhibition. Additionally, its electrophilic properties make it a candidate for covalent drug design, a hot topic in drug discovery forums. As the scientific community explores sustainable chemistry, efforts to optimize the synthesis of this compound using green solvents and catalytic methods are also underway.

For researchers seeking CAS No. 1806386-03-7, it is essential to consult safety data sheets (SDS) and peer-reviewed literature to understand its full reactivity profile. Collaborative projects between academia and biotech firms continue to uncover new applications, reinforcing its status as a high-value intermediate in modern chemical biology.